Cas no 1806342-63-1 (4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde)

• Product Name: 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde
• CAS No: 1806342-63-1
• MF: C₉H₄F₃NO₂S
• MW: 247.193771362305
• CID: 4817091
• Update Time: 2025-10-29

4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde
• 4-(Trifluoromethylthio)benzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C9H4F3NO2S/c10-9(11,12)16-6-3-1-2-5-8(6)13-7(4-14)15-5/h1-4H
• InChI Key： LKIRJUPPZWXVEM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC2=C1N=C(C=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 3.3
• Topological Polar Surface Area: 68.4

Additional information on 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde

Introduction to 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde (CAS No. 1806342-63-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde, identified by the chemical abstracts service number 1806342-63-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. The presence of both a trifluoromethylthio substituent and a benzo[d]oxazole core imparts unique electronic and steric properties, making this compound a versatile scaffold for the development of novel bioactive molecules. This article provides an in-depth exploration of the compound's chemical characteristics, synthetic pathways, and its potential applications, particularly in the context of contemporary research advancements.

The molecular structure of 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde consists of a benzodioxole ring system appended with a formyl group at the 2-position and a trifluoromethylthio moiety at the 4-position. The benzodioxole moiety, characterized by its oxygen-containing aromatic ring, contributes to significant lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the formyl group serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives. The trifluoromethylthio group, on the other hand, introduces electron-withdrawing effects and enhances binding affinity to biological targets, thereby improving pharmacological activity.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can modulate metabolic pathways, enhance binding interactions with enzymes and receptors, and improve overall drug efficacy. The trifluoromethylthio group in 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde exemplifies this trend, as it has been shown to enhance the bioavailability and metabolic stability of associated molecules. This feature makes it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde typically involves multi-step organic transformations that leverage palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. The benzodioxole core can be constructed through cyclization reactions of appropriately substituted phenols or through oxidative coupling strategies. The introduction of the formyl group at the 2-position is commonly achieved via Vilsmeier-Haack formylation or oxidation of a methyl or alkenyl precursor. Finally, the trifluoromethylthio group is incorporated through nucleophilic aromatic substitution or metal-catalyzed thiolation reactions. These synthetic routes highlight the compound's synthetic accessibility while maintaining high regioselectivity and yield.

One of the most compelling aspects of 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde is its potential as a pharmacophore in drug discovery. The combination of the benzodioxole scaffold with the formyl group provides multiple interaction points with biological targets, including enzymes and receptors. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various therapeutic targets, such as kinases and proteases. For instance, modifications at the 3-position or 5-position of the benzodioxole ring have led to compounds with enhanced binding affinity to specific protein targets, suggesting their utility in treating inflammatory diseases and cancer.

Moreover, the trifluoromethylthio group has been strategically employed to improve solubility and cell permeability, which are critical for drug delivery systems. By fine-tuning the substitution pattern around the benzodioxole core, researchers have generated libraries of compounds with tailored pharmacokinetic profiles. These efforts have culminated in several preclinical candidates that are being evaluated for their therapeutic potential. The success stories underscore the importance of rational drug design principles coupled with structural optimization strategies.

The role of computational chemistry in deciphering the biological activity of 4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and identifying key interaction residues on target proteins. By integrating experimental data with computational insights, researchers can accelerate hit identification and lead optimization processes. This interdisciplinary approach has not only shortened development timelines but also enhanced the success rates of clinical trials.

Another exciting application lies in materials science, where derivatives of this compound have been explored for their optoelectronic properties. The extended π-conjugation system inherent in benzodioxole derivatives makes them promising candidates for organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. Researchers have demonstrated that by introducing electron-withdrawing groups like formyl or triflates at strategic positions within the molecule, they can modulate charge transport properties significantly. These findings open up new avenues for developing advanced functional materials based on heterocyclic chemistry.

In conclusion,4-((Trifluoromethyl)thio)benzo[d]oxazole-2-carbaldehyde (CAS No. 1806342-63-1) represents a fascinating compound with broad applications across chemical biology and medicinal chemistry. Its unique structural features—combining a benzodioxole core with a formyl group and a trifluoromethylthio substituent—make it an invaluable scaffold for drug discovery efforts aimed at treating diverse diseases such as cancer and inflammatory disorders. As research continues to uncover new synthetic methodologies and biological functions,this compound promises to remain at forefrontof scientific innovationinthe comingyears.